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Compound of Interest

Compound Name: Aclonifen

Cat. No.: B195272

Essential Safety and Handling Guide for Aclonifen

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Aclonifen. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

Aclonifen is considered a hazardous substance that may cause an allergic skin reaction and is
suspected of causing cancer. It is also very toxic to aquatic life with long-lasting effects.[1]
Therefore, adherence to strict safety protocols and the use of appropriate personal protective
equipment are mandatory.

Recommended Personal Protective Equipment:
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Protection Type Equipment Specification and Use

Wear CE Marked (or
equivalent) nitrile rubber
gloves with a minimum

) ) ) thickness of 0.40 mm.[1][2] Do

Hand Protection Chemical-resistant gloves

not use leather or cotton
gloves.[3] Wash hands before
breaks and immediately after

handling the product.[2][4]

Wear goggles conforming to
EN166 (Field of Use 5 or
equivalent) or a face shield.[1]
Eye and Face Protection Goggles or Face Shield [2] This is crucial when
pouring, mixing, or in any
situation with a risk of

splashing.[3]

Wear a standard coverall and
a Type 6 suit.[1][2] For higher
exposure risks, consider a
higher protective type suit.[4] It
Skin and Body Protection Protective Clothing S recommend.ed {0 weartwo
layers of clothing where
possible.[1][4] Contaminated
work clothing should not be

allowed out of the workplace.

[5]

While not typically required
under normal use with
adequate ventilation, a
respirator should be
Respiratory Protection Respirator considered during lengthy
exposures or when handling
highly toxic pesticides.[1][3]
Always follow label-specific

requirements.[3]
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Toxicological Data

The following table summarizes key toxicity data for Aclonifen.

Toxicity Measure Value Species
Oral LD50 >6500 mg/kg Rat
Dermal LD50 >5000 mg/kg Rat

Oral LD50 >5000 mg/kg Mouse

Data sourced from multiple safety data sheets.[6]

Operational Plan: Handling, Storage, and Disposal

A systematic approach is critical for safely managing Aclonifen in a laboratory setting.

Step 1: Preparation and Safe Handling

» Obtain Special Instructions: Do not handle Aclonifen until all safety precautions have been
read and understood.

e Ensure Adequate Ventilation: Handle the substance in a well-ventilated place or use a local
exhaust system if dust or aerosols may be generated.[5]

» Avoid Contact: Avoid all personal contact, including inhalation of dust, fumes, or vapors, and
contact with skin and eyes.[5][6] Open cuts or irritated skin should not be exposed to this
material.[6]

» Don Personal Protective Equipment (PPE): Before handling, put on all required PPE as
detailed in the table above.

Step 2: Storage

o Container Integrity: Store the container tightly closed.[5] Use only the original container.[1][4]

» Storage Conditions: Keep in a dry, cool, and well-ventilated place.[1][2][4][5] Protect from
freezing and direct sunlight.[1][4]
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Incompatible Materials: Store apart from foodstuff containers, beverages, animal feed, and
other incompatible materials like oxidizing agents and acids.[2][4][5][6]

Authorized Access: Store in a place accessible only by authorized personnel.[1][2][4]

Step 3: Accidental Release Measures

Isolate the Area: Keep people away and upwind of any spill or leak.[5]
Remove Ignition Sources: Remove all sources of ignition from the area of the spill.[5]

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains, surface water, or ground water.[1][5][7]

Clean-up: For minor spills, use dry clean-up procedures and avoid generating dust.[6] For
larger spills, recover the product by pumping or using an inert absorbent clay.[1] Collect the
material into a suitable, labeled, and closed container for disposal.[1][5][6]

Step 4: Disposal Plan

Unused Product: If possible, use up any excess product according to its intended use.[8][9] If
this is not feasible, the product must be disposed of as hazardous waste.[9] Contact a
licensed hazardous waste contractor for disposal.[10]

Empty Containers: Containers should be triple rinsed (or equivalent).[5] The rinse water
should be applied where the pesticide was intended to be used and should not enter drains.
[9][11] After proper rinsing, the packaging can be offered for recycling, reconditioning, or
disposed of in a sanitary landfill.[5]

Contaminated Materials: Any material used for spill cleanup should be promptly disposed of
as hazardous waste in accordance with local, regional, and national regulations.[5] Never
pour any pesticide waste down the sink, toilet, or any drain.[8]

Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of Aclonifen, from

initial preparation to final disposal.
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Aclonifen Safe Handling and Disposal Workflow

Step 1: Preparation
- Review SDS
- Ensure Ventilation
- Don PPE

:

Step 2: Handling
- Avoid contact
- Use non-sparking tools

e o o ———————————

Step 3: Storage
- Tightly closed original container
- Cool, dry, ventilated area

If spill occurs

Step 4: Spill Response
- Evacuate & Isolate
- Contain & Clean-up
- Dispose as hazardous waste

Y 4

Step 5: Disposal
- Dispose of excess product
- Triple rinse containers
- Follow local regulations

End of Process

Click to download full resolution via product page

Caption: Workflow for safe Aclonifen handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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